Cas no 1203365-34-7 (3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 1203365-34-7
• MF: C₂₀H₂₅N₃O₄S
• MW: 403.495203733444
• CID: 6199299
• PubChem ID: 30372681
• Update Time: 2025-06-11

3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea
• 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-[2-(4-methoxyphenyl)ethyl]urea
• 1-[2-(4-methoxyphenyl)ethyl]-3-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)urea
• VU0646671-1
• 1203365-34-7
• F5533-0014
• 1-(4-methoxyphenethyl)-3-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea
• AKOS024512802

• Inchi： 1S/C20H25N3O4S/c1-27-18-9-5-15(6-10-18)11-12-21-20(24)22-17-8-7-16-4-3-13-23(19(16)14-17)28(2,25)26/h5-10,14H,3-4,11-13H2,1-2H3,(H2,21,22,24)
• InChI Key： WBMOHNJBRKUWFA-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=C(C=CC=2CCC1)NC(NCCC1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 403.15657746g/mol
• Monoisotopic Mass: 403.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea

Introduction to 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea (CAS No. 1203365-34-7)

3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea, with the CAS number 1203365-34-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tetrahydroquinoline moiety and a urea functional group, which contribute to its potential therapeutic applications.

The chemical structure of 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea consists of a tetrahydroquinoline ring system substituted with a methanesulfonyl group at the 1-position and a urea linkage to a 4-methoxyphenyl-substituted ethyl group. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile.

In recent years, there has been a growing interest in the development of novel compounds for the treatment of various diseases, particularly those involving central nervous system (CNS) disorders. 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea has shown promising results in preclinical studies for its potential as an antagonist of specific receptors involved in neurological conditions. For instance, research has indicated that this compound may interact with serotonin receptors, which are implicated in mood disorders such as depression and anxiety.

The synthesis of 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 7-amino-1-methanesulfonyl-tetrahydroquinoline with 2-(4-methoxyphenyl)ethyl isocyanate. This approach has been optimized to minimize side reactions and improve the overall efficiency of the synthesis.

The pharmacological properties of 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea have been extensively studied in vitro and in vivo. In vitro assays have demonstrated that this compound exhibits potent binding affinity to specific serotonin receptors, suggesting its potential as a selective serotonin receptor antagonist. Additionally, in vivo studies have shown that it can effectively modulate neurotransmitter levels in animal models of depression and anxiety.

The safety profile of 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea is another critical aspect of its development as a therapeutic agent. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Beyond its potential as a therapeutic agent for CNS disorders, 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea may also have applications in other areas of medicine. For example, recent research has explored its anti-inflammatory properties and potential use in treating inflammatory diseases such as rheumatoid arthritis. The ability to modulate inflammatory pathways through receptor antagonism could open new avenues for drug development in this field.

In conclusion, 3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-2-(4-methoxyphenyl)ethylurea (CAS No. 1203365-34-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to the advancement of medicinal chemistry and drug discovery.